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Compound of Interest

Compound Name: 3-Hydroxypiperidine

Cat. No.: B146073

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Hydroxypiperidine in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this compound.

Chemical Identifier:

Name: 3-Hydroxypiperidine

Synonyms: 3-Piperidinol

CAS Number: 6859-99-0[1]

Molecular Formula: C5H11NOJ[1]

Molecular Weight: 101.15 g/mol [2]

Hazard Identification and Classification

3-Hydroxypiperidine is classified as a hazardous chemical.[1] It is crucial to understand its
primary hazards before handling.

GHS Hazard Statements:

e H314: Causes severe skin burns and eye damage.[3][4]
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H315: Causes skin irritation.[5]

H318: Causes serious eye damage.

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[3][5]

Signal Word: Danger[1][3]

Hazard Class Category
Skin Corrosion/Irritation 1B/2
Serious Eye Damage/Irritation 1/2

Specific Target Organ Toxicity (Single Exposure) 3

Acute Toxicity (Oral, Dermal, Inhalation) 4

Source: Fisher Scientific, Jubilant Ingrevia.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Hydroxypiperidine to minimize exposure
and ensure personal safety.
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Protection Type

Specification

Reason

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
EN166 (EU) or NIOSH (US)
standards.[5]

Protects against splashes and
dust that can cause severe

eye damage.

Skin Protection

Impervious gloves (e.g., nitrile
rubber), flame-resistant lab
coat, and protective clothing to

prevent skin exposure.[1][5]

Prevents skin burns, irritation,

and absorption.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation is experienced.[1]
A full-face respirator should be

used in such cases.[5]

Protects the respiratory system
from irritation due to dust or

vapors.

Operational and Handling Protocols

Adherence to the following step-by-step procedures is critical for the safe handling of 3-

Hydroxypiperidine.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[6]

Safe Handling Workflow
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Safe Handling Workflow for 3-Hydroxypiperidine.

Step-by-Step Handling Procedure
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o Preparation: Before handling, ensure all necessary PPE is worn correctly. Review the Safety
Data Sheet (SDS).

e Receiving: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The
designated storage area should be locked.[5]

e Handling and Dispensing:

[¢]

Avoid contact with skin, eyes, and clothing.[6]

[¢]

Avoid the formation of dust and aerosols.[7]

[e]

Use non-sparking tools to prevent ignition.[7]

o

Wash hands thoroughly after handling.[5][6]

o Decontamination: Clean all equipment and the work area thoroughly after use.

Emergency and First-Aid Procedures

Immediate action is required in case of exposure to 3-Hydroxypiperidine.
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Exposure Type First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[5]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][5]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[5][7]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Management

o Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[7]

o Absorb: Use an inert absorbent material (e.g., sand, earth) to contain the spill.

o Collect: Collect the absorbed material and place it in a suitable, closed container for
disposal.[7]
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o Decontaminate: Clean the spill area thoroughly.

Waste Disposal

» Dispose of 3-Hydroxypiperidine and its container at an approved waste disposal facility.[1]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[5]

¢ Do not dispose of it with household waste or allow it to reach the sewage system.

Physical and Chemical Properties

Property Value

Appearance Off-white to white solid, powder, or crystal.[1][4]
Odor Rotten-egg like.[1]

Melting Point 56 - 62 °C/132.8 - 143.6 °F.[1]

Boiling Point 67 -69 °C/152.6 - 156.2 °F @ 2 mmHg.[1]
Flash Point 100 °C /212 °F[1]

Solubility Soluble in water (1 g/mL).

This data is compiled from various safety data sheets and should be used for reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Hydroxypiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146073#personal-protective-equipment-for-handling-
3-hydroxypiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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